Cas no 1632285-93-8 (2-(Bromomethyl)-3,5-dimethylpyridine hydrobromide)

• Product Name: 2-(Bromomethyl)-3,5-dimethylpyridine hydrobromide
• CAS No: 1632285-93-8
• MF: C₈H₁₁Br₂N
• MW: 280.987640619278
• MDL: MFCD27939053
• CID: 3163347
• Update Time: 2025-10-31

2-(Bromomethyl)-3,5-dimethylpyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3,5-dimethylpyridine hydrobromide

• MDL： MFCD27939053
• Inchi： 1S/C8H10BrN.BrH/c1-6-3-7(2)8(4-9)10-5-6;/h3,5H,4H2,1-2H3;1H
• InChI Key： RXWNRQSDCQDAFQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CC(C)=CN=1.Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 2-(Bromomethyl)-3,5-dimethylpyridine hydrobromide

Comprehensive Overview of 2-(Bromomethyl)-3,5-dimethylpyridine hydrobromide (CAS No. 1632285-93-8)

2-(Bromomethyl)-3,5-dimethylpyridine hydrobromide (CAS No. 1632285-93-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group attached to a 3,5-dimethylpyridine backbone, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, catalysis, and material science, aligning with current trends in green chemistry and sustainable synthesis.

The compound’s significance is underscored by its role in cross-coupling reactions, a hot topic in modern organic chemistry. With the growing demand for high-efficiency catalysts and biocompatible materials, 2-(Bromomethyl)-3,5-dimethylpyridine hydrobromide has gained attention for its potential in metal-organic frameworks (MOFs) and ligand design. Its hydrobromide salt form enhances solubility, facilitating its use in aqueous-phase reactions, a key focus area for environmentally friendly processes.

In the context of AI-driven drug development, this compound is frequently referenced in cheminformatics databases due to its structural versatility. Questions like "How to optimize bromomethylation reactions?" or "What are the alternatives to toxic reagents in pyridine functionalization?" are commonly searched, highlighting its relevance. The compound’s stability under mild conditions also makes it a candidate for high-throughput screening in pharmaceutical libraries.

From a synthetic methodology perspective, 2-(Bromomethyl)-3,5-dimethylpyridine hydrobromide is often discussed in forums exploring C-H activation and halogen exchange techniques. Its regioselective reactivity aligns with the industry’s shift toward atom-economical pathways. Recent publications emphasize its utility in constructing heterocyclic scaffolds, a critical step in developing bioactive molecules for neurological and metabolic disorders.

Safety and handling of bromomethylated compounds are another frequent query. While this derivative is not classified as hazardous under standard protocols, best practices for moisture-sensitive reagents apply. Researchers prioritize inert atmosphere techniques and low-temperature storage to maintain its efficacy, topics often covered in laboratory safety webinars.

In summary, 2-(Bromomethyl)-3,5-dimethylpyridine hydrobromide (CAS No. 1632285-93-8) bridges gaps between academic research and industrial applications. Its adaptability to flow chemistry and microwave-assisted synthesis positions it as a future-proof tool for chemists tackling challenges in personalized medicine and renewable energy materials.